Cas no 2680899-69-6 (tert-butyl N-2-(4-bromo-3-fluorophenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(4-bromo-3-fluorophenyl)propan-2-ylcarbamate
• CAS No: 2680899-69-6
• MF: C₁₄H₁₉BrFNO₂
• MW: 332.208566904068
• CID: 5628292
• PubChem ID: 165931671
• Update Time: 2025-10-24

tert-butyl N-2-(4-bromo-3-fluorophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295871
• 2680899-69-6
• tert-butyl N-[2-(4-bromo-3-fluorophenyl)propan-2-yl]carbamate
• tert-butyl N-2-(4-bromo-3-fluorophenyl)propan-2-ylcarbamate

• Inchi： 1S/C14H19BrFNO2/c1-13(2,3)19-12(18)17-14(4,5)9-6-7-10(15)11(16)8-9/h6-8H,1-5H3,(H,17,18)
• InChI Key： UZALQJUPUQRBFQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(C)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 331.05832g/mol
• Monoisotopic Mass: 331.05832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-2-(4-bromo-3-fluorophenyl)propan-2-ylcarbamate

Introduction to Tert-butyl N-2-(4-bromo-3-fluorophenyl)propan-2-ylcarbamate (CAS No. 2680899-69-6)

Tert-butyl N-2-(4-bromo-3-fluorophenyl)propan-2-ylcarbamate, identified by its Chemical Abstracts Service number 2680899-69-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, a 4-bromo-3-fluorophenyl moiety, and a propan-2-ylcarbamate backbone, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Tert-butyl N-2-(4-bromo-3-fluorophenyl)propan-2-ylcarbamate have been subjects of extensive research due to its promising pharmacological profile. The 4-bromo-3-fluorophenyl substituent is particularly noteworthy, as halogenated aromatic compounds are frequently explored in drug discovery for their ability to enhance binding affinity and metabolic stability. In recent years, there has been a surge in the development of novel fluorinated and brominated derivatives as key components in small-molecule drugs, owing to their favorable pharmacokinetic properties.

One of the most compelling aspects of Tert-butyl N-2-(4-bromo-3-fluorophenyl)propan-2-ylcarbamate is its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The carbamate functional group is known to interact with various biological targets, including enzymes and receptors, thereby influencing cellular processes. The tert-butyl group, on the other hand, serves as a steric hindrance that can improve the compound's solubility and bioavailability, making it an attractive candidate for further development.

Recent studies have highlighted the significance of halogenated aromatic compounds in medicinal chemistry. The introduction of bromine and fluorine atoms into aromatic rings can alter electronic properties, leading to enhanced binding interactions with biological targets. For instance, the 4-bromo-3-fluorophenyl moiety in this compound may contribute to its ability to interact with specific enzymes involved in signal transduction pathways. This has opened up new avenues for investigating its potential as an inhibitor or modulator in therapeutic contexts.

The pharmaceutical industry has been increasingly interested in carbamates due to their versatility and efficacy. Tert-butyl N-2-(4-bromo-3-fluorophenyl)propan-2-ylcarbamate exemplifies this trend, as it combines structural elements that are known to enhance pharmacological activity. The propan-2-ylcarbamate backbone provides a stable framework for further chemical modifications, allowing researchers to fine-tune its properties for specific applications. This flexibility has made it a valuable scaffold for designing novel therapeutic agents.

In addition to its structural advantages, Tert-butyl N-2-(4-bromo-3-fluorophenyl)propan-2-ylcarbamate has shown promise in preclinical studies. Research indicates that compounds with similar structural motifs may exhibit anti-inflammatory, anti-proliferative, and neuroprotective effects. These findings are particularly relevant given the increasing prevalence of chronic diseases that involve dysregulation of inflammatory pathways. The ability of this compound to modulate such pathways could make it a valuable addition to therapeutic strategies aimed at managing these conditions.

The synthesis of Tert-butyl N-2-(4-bromo-3-fluorophenyl)propan-2-ylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of modern analytical methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography has facilitated the detailed characterization of this compound, providing insights into its molecular structure and interactions.

The impact of fluorine and bromine atoms on the pharmacological properties of organic compounds cannot be overstated. These halogens introduce electron-withdrawing effects that can influence molecular polarity and reactivity. In the case of Tert-butyl N-2-(4-bromo-3-fluorophenyl)propan-2-ylcarbamate, the presence of these atoms may enhance its ability to cross the blood-brain barrier or interact with specific binding sites on target proteins. Such properties are essential for developing drugs that can effectively reach their intended biological targets.

As research continues to evolve, the potential applications of Tert-butyl N-2-(4-bromo-3-fluorophenyl)propan-2-ylcarbamate are likely to expand further. Innovations in drug design methodologies and computational chemistry are enabling researchers to predict and optimize the pharmacological properties of novel compounds more efficiently than ever before. This compound serves as a testament to the ongoing advancements in medicinal chemistry and highlights the importance of exploring structurally diverse molecules for therapeutic purposes.

The development of new pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Tert-butyl N-2-(4-bromo-3-fluorophenyl)propan-2-yIcarbamate, with its unique structural features and promising biological activities, represents an exciting opportunity for further research and development. As our understanding of disease mechanisms continues to grow, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.